Cas no 596845-52-2 (2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid)

2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid structure
596845-52-2 structure
Product Name:2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid
CAS No:596845-52-2
MF:C12H7BrF3NO2
MW:334.088692903519
CID:3167628
PubChem ID:10925660
Update Time:2025-04-21

2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylic Acid
    • 2-bromo-8-methyl-4-(trifluoromethyl)quinoline-3-carboxylicAcid
    • AKOS016038722
    • SB72979
    • 596845-52-2
    • MDL: MFCD20924625
    • Inchi: 1S/C12H7BrF3NO2/c1-5-3-2-4-6-8(12(14,15)16)7(11(18)19)10(13)17-9(5)6/h2-4H,1H3,(H,18,19)
    • InChI Key: CBCHLPMTRCGZHN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 332.96123Da
  • Monoisotopic Mass: 332.96123Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.2Ų

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